2-methyl-1H-imidazole-4,5-dicarbonitrile
Overview
Description
2-Methyl-1H-imidazole-4,5-dicarbonitrile (abbreviated as 2MIDC) is an organic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other biologically active molecules. 2MIDC is also used as a starting material in the synthesis of novel materials such as polymers and nanomaterials.
Scientific Research Applications
Catalytic Applications
2-Methyl-1H-imidazole-4,5-dicarbonitrile and its derivatives have been explored for their potential as catalysts. For instance, substituted 1H-imidazole-4,5-dicarbonitrile compounds have been used as catalysts in the coupling reaction of nucleoside methyl phosphonamidites (Bats, Schell, & Engels, 2013).
Energetic Material Research
This compound has been synthesized and characterized for its application in the field of energetic materials. The study of its thermal properties revealed high thermal stability, making it a promising material for energetic compounds (Lewczuk, Książek, Gańczyk-Specjalska, & Cieślak, 2020).
Crystal Structure Analysis
The crystal structure of this compound and its variants has been a subject of study, offering insights into the molecular arrangement and intermolecular interactions, which are essential for understanding their properties and potential applications (Lokaj, Moncol’, Bureš, & Kulhanek, 2011).
Organic Metal Super-Molecules
Research has been conducted on the hydrothermal reaction of 1-methyl-1H-imidazole-4,5-dicarbonitrile with sodium azide in the presence of transition metals. This study offers guidance for developing new organic metal super-molecule materials (Gao Jixin, 2015).
Safety and Hazards
This compound is considered hazardous. If inhaled, it’s advised to move the victim into fresh air and give artificial respiration if necessary . In case of skin contact, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water . If ingested, the mouth should be rinsed with water, and vomiting should not be induced . It’s important to call a doctor or Poison Control Center immediately in case of ingestion .
Properties
IUPAC Name |
2-methyl-1H-imidazole-4,5-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4/c1-4-9-5(2-7)6(3-8)10-4/h1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEAVNOQDMHVDLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(N1)C#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20397262 |
Source
|
| Record name | 2-methyl-1H-imidazole-4,5-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40056-53-9 |
Source
|
| Record name | 2-methyl-1H-imidazole-4,5-dicarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397262 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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